Cas no 25268-06-8 (3-(3-methylphenoxy)propanenitrile)
25268-06-8 structure
Product Name:3-(3-methylphenoxy)propanenitrile
CAS No:25268-06-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD03147270
CID:1422021
PubChem ID:13182729
Update Time:2025-07-30
3-(3-methylphenoxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-(3-methylphenoxy)-
- 3-(3-methylphenoxy)propanenitrile
- EN300-16181
- MFCD03147270
- AKOS000206651
- NS-01265
- G34123
- SCHEMBL3728565
- 25268-06-8
- NPGQPPJEJMSLCU-UHFFFAOYSA-N
- DTXSID30525377
- 3-(3-methyl-phenoxy)-propionitrile
-
- MDL: MFCD03147270
- Inchi: 1S/C10H11NO/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8H,3,7H2,1H3
- InChI Key: NPGQPPJEJMSLCU-UHFFFAOYSA-N
- SMILES: O(CCC#N)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
3-(3-methylphenoxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M356203-10mg |
3-(3-methylphenoxy)propanenitrile |
25268-06-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356203-50mg |
3-(3-methylphenoxy)propanenitrile |
25268-06-8 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M356203-100mg |
3-(3-methylphenoxy)propanenitrile |
25268-06-8 | 100mg |
$ 185.00 | 2022-06-03 | ||
| A2B Chem LLC | AD57309-50mg |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 50mg |
$80.00 | 2024-04-20 | |
| A2B Chem LLC | AD57309-100mg |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 100mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AD57309-250mg |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 250mg |
$132.00 | 2024-04-20 | |
| A2B Chem LLC | AD57309-500mg |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 500mg |
$220.00 | 2024-04-20 | |
| A2B Chem LLC | AD57309-1g |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 1g |
$305.00 | 2024-04-20 | |
| A2B Chem LLC | AD57309-2.5g |
Propanenitrile, 3-(3-methylphenoxy)- |
25268-06-8 | 85% | 2.5g |
$565.00 | 2024-04-20 | |
| OTAVAchemicals | 1519471-100MG |
3-(3-methylphenoxy)propanenitrile |
25268-06-8 | 95% | 100MG |
$74 | 2023-07-03 |
3-(3-methylphenoxy)propanenitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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